Cas no 1111104-35-8 (methyl 3-(2-oxo-1H-pyrimidin-5-yl)benzoate)

• Product Name: methyl 3-(2-oxo-1H-pyrimidin-5-yl)benzoate
• CAS No: 1111104-35-8
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD11877040
• CID: 2606634
• PubChem ID: 53222355
• Update Time: 2025-04-21

methyl 3-(2-oxo-1H-pyrimidin-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-oxo-1H-pyrimidin-5-yl)benzoate
• DTXSID90686837
• Methyl 3-(2-oxo-1,2-dihydropyrimidin-5-yl)benzoate
• Methyl3-(2-hydroxypyrimidin-5-yl)benzoate
• Methyl 3-(2-hydroxypyrimidin-5-yl)benzoate
• 2-Hydroxy-5-(3-methoxycarbonylphenyl)pyrimidine, 95%
• 1111104-35-8
• MFCD11877040
• 2-HYDROXY-5-(3-METHOXYCARBONYLPHENYL)PYRIMIDINE

• MDL： MFCD11877040
• Inchi： 1S/C12H10N2O3/c1-17-11(15)9-4-2-3-8(5-9)10-6-13-12(16)14-7-10/h2-7H,1H3,(H,13,14,16)
• InChI Key： SIEVCDGLYRMDQG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1C=NC(NC=1)=O)=O

Computed Properties

• Exact Mass: 230.069
• Monoisotopic Mass: 230.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 72.31000
• LogP: 1.63580